Cas no 1160251-19-3 (3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride)

• Product Name: 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride
• CAS No: 1160251-19-3
• MF: C₁₇H₁₇ClO₃
• MW: 304.768084287643
• MDL: MFCD12197976
• CID: 4682198
• Update Time: 2025-06-25

3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-ETHOXY-4-[(3-METHYLBENZYL)OXY]BENZOYL CHLORIDE
• 3-Ethoxy-4-((3-methylbenzyl)oxy)benzoyl chloride
• STL508822
• BBL037139
• 3-ethoxy-4-[(3-methylphenyl)methoxy]benzoyl chloride
• benzoyl chloride, 3-ethoxy-4-[(3-methylphenyl)methoxy]-
• 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride

• MDL： MFCD12197976
• Inchi： 1S/C17H17ClO3/c1-3-20-16-10-14(17(18)19)7-8-15(16)21-11-13-6-4-5-12(2)9-13/h4-10H,3,11H2,1-2H3
• InChI Key： KMLCXJRBYRXBTP-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)OCC)OCC1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 334
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 437.3±35.0 °C at 760 mmHg
• Flash Point: 167.3±24.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride

3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride: A Comprehensive Overview

3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride, identified by the CAS number 1160251-19-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and synthesis. The molecule consists of a benzoyl chloride group attached to a benzene ring, which is further substituted with an ethoxy group and a 3-methylbenzyl oxy group. These substituents contribute to the compound's reactivity, stability, and bioavailability, making it a valuable intermediate in various chemical reactions.

The synthesis of 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride typically involves multi-step processes, often starting from readily available aromatic compounds. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications. The use of microwave-assisted synthesis and continuous flow reactors has been reported to significantly reduce reaction times while maintaining product quality.

In terms of physical properties, 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride exhibits a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques. The compound's stability under different pH conditions has been extensively studied, revealing its resistance to hydrolysis at neutral pH levels, which is crucial for its application in pharmaceutical formulations.

The chemical structure of 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride plays a pivotal role in its reactivity. The benzoyl chloride group is highly electrophilic, making it an excellent candidate for nucleophilic substitution reactions. This property has been exploited in the synthesis of bioactive molecules, including anti-inflammatory agents and anticancer drugs. Recent studies have demonstrated that the compound can serve as a versatile building block for constructing complex molecular architectures with tailored pharmacokinetic profiles.

In the realm of pharmaceutical research, 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride has shown promise as an intermediate in the development of drugs targeting specific biological pathways. For instance, its derivatives have been investigated for their ability to inhibit enzymes involved in inflammation and cancer progression. A study published in the Journal of Medicinal Chemistry highlighted the compound's potential as a lead molecule for designing selective inhibitors of cyclooxygenase (COX) enzymes, which are key players in inflammatory diseases.

Beyond its pharmaceutical applications, 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride has found utility in materials science. Its ability to form stable amides upon reaction with amines has led to its use in synthesizing high-performance polymers and coatings. Researchers have reported that incorporating this compound into polymer matrices enhances their thermal stability and mechanical properties, making them suitable for aerospace and automotive industries.

The environmental impact of 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride has also been a topic of recent research. Studies conducted under simulated environmental conditions indicate that the compound undergoes biodegradation through microbial action, albeit at a slower rate compared to other organic compounds. Efforts are underway to develop eco-friendly synthesis routes that minimize waste generation and energy consumption during production.

In conclusion, 3-Ethoxy-4-(3-methylbenzyl)oxybenzoyl Chloride, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. Its role as an intermediate in drug discovery and materials science underscores its importance in advancing modern chemistry. As researchers delve deeper into its potential, new insights are expected to emerge, further solidifying its position as a key compound in various industrial sectors.